Desalkylflurazepam

• CAS No.: 2886-65-9
• Product Name: Desalkylflurazepam
• Molecular Formula: C15H10ClFN2O
• Molecular Weight: 288.7 g/mol
• IUPAC Name: 7-chloro-5-(2-fluorophenyl)-1,3-dihydro-1,4-benzodiazepin-2-one
• Standard InChI: InChI=1S/C15H10ClFN2O/c16-9-5-6-13-11(7-9)15(18-8-14(20)19-13)10-3-1-2-4-12(10)17/h1-7H,8H2,(H,19,20)
• Standard InChIKey: UVCOILFBWYKHHB-UHFFFAOYSA-N
• SMILES: C1C(=O)NC2=C(C=C(C=C2)Cl)C(=N1)C3=CC=CC=C3F
• Canonical SMILES: C1C(=O)NC2=C(C=C(C=C2)Cl)C(=N1)C3=CC=CC=C3F
• Appearance: A 1 mg/ml solution in methanol
• Description: N-Desalkyl flurazepam, also known as norflutoprazepam or N-desalkyl-2-oxoquazepam, belongs to the class of organic compounds known as 1, 4-benzodiazepines. These are organic compounds containing a benzene ring fused to a 1, 4-azepine. N-Desalkyl flurazepam is considered to be a practically insoluble (in water) and relatively neutral molecule. N-Desalkyl flurazepam has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, N-desalkyl flurazepam is primarily located in the cytoplasm and membrane (predicted from logP).; Desalkylflurazepam is a benzodiazepine.
• Synonyms: CM 7116; CM-7116; N-desalkyl-2-oxoquazepam; norfludiazepam; norflurazepam; norflutoprazepam; Ro 5-3367
• Reference: 1.Earl, D.E. and Tietz, E.I. Inhibition of recombinant L-type voltage-gated calcium channels by positive allosteric modulators of GABAA receptors. Journal of Pharmacology and Experimental Therapeutics 337(1), 301-311 (2011).
• PubChem Compound: 4540
• Last Modified: Nov 11 2021